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Introduction
Thiopeptin is a sulfur-containing peptide antibiotic produced by Streptomyces tateyamensis.[1]

[2][3] It has demonstrated significant potential as a veterinary feed additive, particularly for

poultry and swine.[3][4][5][6] Its primary mode of action is the inhibition of protein synthesis in

Gram-positive bacteria and Mycoplasma, with no cross-resistance to many antibiotics used in

human medicine.[1][2][3] This document provides detailed application notes, summarizes key

quantitative data from efficacy studies, and outlines relevant experimental protocols for the

evaluation of Thiopeptin.

Mechanism of Action
Thiopeptin exerts its antibacterial effect by targeting the bacterial ribosome. Specifically, it

binds to the 50S ribosomal subunit, a critical component of the protein synthesis machinery.[7]

This binding event interferes with the function of elongation factors, particularly Elongation

Factor G (EF-G) and Elongation Factor Tu (EF-Tu).[7] By disrupting the function of these

factors, Thiopeptin effectively halts the translocation of tRNA and mRNA, thereby inhibiting the
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elongation of the polypeptide chain and ultimately leading to the cessation of bacterial protein

synthesis.[7]

Bacterial 70S Ribosome

50S Subunit

Protein Synthesis Elongation

30S Subunit

Thiopeptin

Binds to

Inhibition Elongation Factor G (EF-G) Required for translocation

Elongation Factor Tu (EF-Tu)

Required for tRNA binding
Inhibits function

Inhibits function

Click to download full resolution via product page

Caption: Thiopeptin's mechanism of action on the bacterial ribosome.

Efficacy Data
Numerous studies have demonstrated the efficacy of Thiopeptin as a growth promotant in

poultry and swine. The following tables summarize the key quantitative findings from these

trials.

Poultry (Broiler Chicks)
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Thiopeptin Dose
(ppm in feed)

Average Weight
Gain Improvement
(%)

Feed Efficiency
Improvement (%)

Reference

2.2
Significant

Improvement

Significant

Improvement
[4]

11
Significant

Improvement

Significant

Improvement
[4]

55
Significant

Improvement

Significant

Improvement
[4]

Swine (Growing Pigs)
Thiopeptin Dose
(ppm in feed)

Average Daily Gain
( g/day )

Feed per Gain Reference

0 (Control) 505 2.32 [5]

5.5 550 2.26 [5]

11 565 2.29 [5]

22 585 2.22 [5]

44 590 2.22 [5]

Breakpoint analysis indicated that the optimal rate and efficiency of growth were maximized at

14 ppm and 22 ppm of Thiopeptin, respectively.[5]

Experimental Protocols
The following are detailed methodologies for key experiments related to the evaluation of

Thiopeptin as a veterinary feed additive.

In Vitro Antibacterial Activity Assay (Anaerobic Tube
Test for Clostridium perfringens)
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This protocol is designed to assess the in vitro efficacy of Thiopeptin against Clostridium

perfringens, a key pathogen in poultry.

Materials:

Thiopeptin (semipurified or as fermentation solids)

Clostridium perfringens culture

Thioglycollate medium (or other suitable anaerobic broth)

Sterile test tubes with Durham tubes

Anaerobic incubation system (e.g., gas jar with GasPak)

Pipettes and sterile tips

Incubator (37°C)

Procedure:

Prepare Thiopeptin Stock Solution: Dissolve a known amount of Thiopeptin in a suitable

solvent to create a concentrated stock solution.

Serial Dilutions: Perform serial dilutions of the Thiopeptin stock solution in the anaerobic

broth to achieve a range of desired concentrations (e.g., 0.01 ppm to 10 ppm).

Inoculation: Inoculate each tube of diluted Thiopeptin and a control tube (broth with no

Thiopeptin) with a standardized suspension of Clostridium perfringens.

Incubation: Incubate the tubes anaerobically at 37°C for 24-48 hours.

Observation: Observe the Durham tubes for gas production. The minimum inhibitory

concentration (MIC) is the lowest concentration of Thiopeptin that completely inhibits gas

production.
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Caption: Workflow for the in vitro antibacterial assay against C. perfringens.

Animal Feed Efficacy Trial (Poultry or Swine)
This protocol outlines a general framework for conducting a growth promotion study in either

broiler chickens or growing pigs.

Materials:

Test animals (e.g., day-old broiler chicks or weaned piglets) of uniform age and weight.

Basal diet (formulated to meet the nutritional requirements of the target animal, without any

other antibiotics).
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Thiopeptin premix.

Housing facilities with individual pens or floor pens with multiple replicates.

Feeders and waterers.

Weighing scales (for animals and feed).

Procedure:

Animal Acclimation: Acclimate the animals to the housing facilities and basal diet for a short

period before the start of the trial.

Randomization: Randomly allocate animals to different treatment groups (e.g., control with

basal diet, and experimental groups with basal diet supplemented with different levels of

Thiopeptin). Ensure an equal number of animals and replicates per treatment.

Feed Preparation and Administration: Prepare the experimental diets by thoroughly mixing

the Thiopeptin premix with the basal diet to achieve the desired final concentrations.

Provide the respective diets and fresh water to the animals ad libitum.

Data Collection:

Body Weight: Weigh individual animals at the beginning of the trial and at regular intervals

(e.g., weekly) until the end of the study.

Feed Intake: Record the amount of feed provided to each pen and the amount remaining

at the end of each measurement period to calculate feed intake.

Trial Duration: The trial should be conducted for a standard production period (e.g., 6-8

weeks for broilers, 8-10 weeks for growing pigs).

Data Analysis: Calculate the following performance parameters for each treatment group:

Average Daily Gain (ADG)

Average Daily Feed Intake (ADFI)
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Feed Conversion Ratio (FCR = ADFI / ADG)

Statistical analysis (e.g., ANOVA) should be performed to determine significant differences

between treatment groups.
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Caption: General workflow for an animal feed efficacy trial.

Conclusion
Thiopeptin has been shown to be an effective feed additive for improving growth performance

in poultry and swine. Its mechanism of action, targeting bacterial protein synthesis, makes it a

valuable tool in animal production. The provided data and protocols offer a foundation for

further research and development of Thiopeptin as a veterinary feed additive. It is important to
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note that the optimal dosage and application may vary depending on specific farm conditions,

animal genetics, and diet composition. Therefore, further dose-titration and field studies are

recommended to optimize its use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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